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Compound Focus: Allylescaline

CAS No.: 39201-75-7

Cat. No.: S984022

Chemical and Pharmacological Profile Comparison

The table below summarizes the core data for these two mescaline analogs.

Feature Allylescaline (AL) Methallylescaline (MAL)

Systematic 4-allyloxy-3,5- 4-methallyloxy-3,5-dimethoxyphenethylamine
Name dimethoxyphenethylamine [1] [2] [3]

Chemical C13H19NO3 [1] C14H21INO3 [2]

Structure

4-Position Allyloxy (-0-CH2-CH=CH2) [1] Methallyloxy (-0-CH2-C(CH3)=CH2) [2] [3]
Substituent

Molecular 237.30 g/mol [1] 251.33 g/mol [2] [3]

Weight

Primary Serotonin 5-HT2A receptor Serotonin 5-HT2A receptor agonist [2] [4]
Target agonist [1]

Reported 20-35 mg [1] 40-65 mg [2]

Human
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Feature Allylescaline (AL) Methallylescaline (MAL)
Dosage
Relative ~10x mescaline [1] ~6x mescaline [2]
Potency
Duration 8-12 hours [1] 12-16 hours [2]
(Oral)
Key SAR Allyl substituent significantly Addition of a methyl group to the allyl
Insight increases potency over mescaline  substituent reduces potency compared to
[1]. allylescaline but increases it over mescaline [5]

[2].

Experimental Data and Putative Pharmacology

While a specific receptor binding profile for allylescaline is not available in the searched literature, insights

can be drawn from studies on closely related compounds.

¢ Receptor Interaction Studies: Research on 4-alkoxy-3,5-dimethoxy phenethylamines shows this
class acts primarily as 5-HT2A receptor agonists with weak to moderate affinity (K; = 150-12,000 nM)
[5]. Extending the 4-alkoxy substituent generally increases 5-HT2A and 5-HT2C receptor binding
affinity and enhances activation potency and efficacy [5]. The methallyl group is a larger, more
lipophilic substituent than allyl, which aligns with this structure-activity relationship.

¢ Mechanism of Action: Like classical psychedelics, effects are believed to stem primarily from 5-
HT2A receptor partial agonism, which modulates G protein-mediated signaling pathways [5] [3]. The
following diagram illustrates this core signaling pathway.
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Research Considerations and Hazards
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e Data Limitations: These compounds have little history of human use, and very little data exists on
their pharmacological properties, metabolism, and toxicity [3] [6].

o Steep Dose-Response Curve: Methallylescaline has a notably steep dose-response curve,
meaning a small increase in dose can lead to a disproportionately large increase in effects [2].

¢ Adverse Effects: Anecdotal reports highlight significant adverse effects at high doses, including
strong body load, nausea, and difficulty urinating (urinary retention) [2] [3] [6]. One case report
documented delirium, tachycardia, hypertension, and acute urinary retention requiring hospitalization
following a high dose (130 mg) of methallylescaline [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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